![molecular formula C23H20F4N4O2 B6183771 1-(6-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}pyrimidin-4-yl)-N-(2-hydroxyethyl)-2,3-dihydro-1H-indole-4-carboxamide CAS No. 2624131-45-7](/img/no-structure.png)
1-(6-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}pyrimidin-4-yl)-N-(2-hydroxyethyl)-2,3-dihydro-1H-indole-4-carboxamide
Overview
Description
This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of this compound likely involves the introduction of TFMP groups within other molecules. This is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of this compound includes a trifluoromethyl group, which is a functional group that has the formula -CF3. This group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom .Chemical Reactions Analysis
The chemical reactions involving this compound likely involve the trifluoromethyl group. This group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine .Physical And Chemical Properties Analysis
The trifluoromethyl group in this compound has a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine . This group is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Agrochemical Industry
The trifluoromethylpyridine (TFMP) moiety, a part of the compound’s structure, is extensively used in the agrochemical industry. More than 50% of the pesticides launched in the last two decades have been fluorinated, with TFMP derivatives being a significant subgroup. These compounds are primarily used for the protection of crops from pests .
Pharmaceutical Industry
Several TFMP derivatives, including those similar to the compound , are utilized in pharmaceuticals. They have been incorporated into market-approved drugs, and many candidates are currently undergoing clinical trials. The unique physicochemical properties of the fluorine atom contribute to the biological activities of these compounds .
Veterinary Medicine
TFMP derivatives are also applied in veterinary medicine. Two veterinary products containing the TFMP moiety have been approved for the market, indicating the compound’s potential use in this field .
Synthesis of Organic Compounds
The compound’s structural motifs are valuable in synthesizing organic compounds. Its derivatives serve as intermediates in developing novel materials with unique biological activities and physical properties .
Development of Functional Materials
The compound’s fluorine-containing moieties are crucial in advancing functional materials. The development of fluorinated organic chemicals is a growing research area, with applications expected to expand in the future .
Chemical Research
The compound can be used as an intermediate in chemical research, particularly in vapor-phase reactions. Its unique characteristics make it a subject of interest for studying chemical properties and reactions .
Biological Studies
Due to its complex structure, the compound can be used in biological studies to understand the interaction between fluorinated molecules and biological systems. This can lead to the discovery of new drug targets and therapeutic strategies .
Environmental Science
The environmental impact of fluorinated compounds, including their stability and breakdown, is an important area of study. This compound could be used to investigate the environmental fate of fluorinated pesticides and pharmaceuticals .
Mechanism of Action
Target of Action
The primary target of this compound is the Protein Kinase R (PKR)-like Endoplasmic Reticulum Kinase (PERK) . PERK is a type of protein kinase that is activated in response to various endoplasmic reticulum stresses implicated in numerous disease states .
Mode of Action
This compound acts as a potent and selective inhibitor of PERK . It inhibits the activation of PERK in cells, thereby modulating the response to endoplasmic reticulum stress .
Biochemical Pathways
The inhibition of PERK affects the Unfolded Protein Response (UPR) pathway, which is activated in response to endoplasmic reticulum stress. By inhibiting PERK, this compound can modulate the UPR pathway and its downstream effects .
Result of Action
The inhibition of PERK by this compound can lead to the suppression of tumor growth . This is because PERK is implicated in tumorigenesis and cancer cell survival .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 1-(6-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}pyrimidin-4-yl)-2,3-dihydro-1H-indole-4-carboxamide, and the second intermediate is N-(2-hydroxyethyl)-2,3-dihydro-1H-indole-4-carboxamide. These intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "2,3-dihydro-1H-indole-4-carboxylic acid", "3-fluoro-5-(trifluoromethyl)benzylamine", "4-chloro-6-(chloromethyl)pyrimidine", "2-hydroxyethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "dimethylformamide (DMF)", "diisopropylethylamine (DIPEA)", "ethyl acetate", "water" ], "Reaction": [ "The first step involves the synthesis of the first intermediate. 2,3-dihydro-1H-indole-4-carboxylic acid is reacted with 3-fluoro-5-(trifluoromethyl)benzylamine in the presence of DCC and NHS in DMF to form the corresponding amide intermediate. This intermediate is then reacted with 4-chloro-6-(chloromethyl)pyrimidine in the presence of DIPEA in DMF to form the first intermediate, 1-(6-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}pyrimidin-4-yl)-2,3-dihydro-1H-indole-4-carboxamide.", "The second step involves the synthesis of the second intermediate. 2,3-dihydro-1H-indole-4-carboxylic acid is reacted with 2-hydroxyethylamine in the presence of DCC and NHS in DMF to form the corresponding amide intermediate. This intermediate is then deprotected using ethyl acetate and water to form N-(2-hydroxyethyl)-2,3-dihydro-1H-indole-4-carboxamide.", "The final step involves the coupling of the two intermediates. The first intermediate, 1-(6-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}pyrimidin-4-yl)-2,3-dihydro-1H-indole-4-carboxamide, and the second intermediate, N-(2-hydroxyethyl)-2,3-dihydro-1H-indole-4-carboxamide, are coupled using standard peptide coupling reagents such as DCC and NHS in DMF to form the final product, 1-(6-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}pyrimidin-4-yl)-N-(2-hydroxyethyl)-2,3-dihydro-1H-indole-4-carboxamide." ] } | |
CAS RN |
2624131-45-7 |
Product Name |
1-(6-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}pyrimidin-4-yl)-N-(2-hydroxyethyl)-2,3-dihydro-1H-indole-4-carboxamide |
Molecular Formula |
C23H20F4N4O2 |
Molecular Weight |
460.4 |
Purity |
95 |
Origin of Product |
United States |
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